Cas no 2171736-44-8 (3-({1,4-dioxaspiro4.5decan-7-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-({1,4-dioxaspiro4.5decan-7-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171736-44-8
• MF: C₂₇H₃₀N₂O₇
• MW: 494.536307811737
• CID: 6079199
• PubChem ID: 165820618
• Update Time: 2025-05-21

3-({1,4-dioxaspiro4.5decan-7-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({1,4-dioxaspiro4.5decan-7-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171736-44-8
• 3-({1,4-dioxaspiro[4.5]decan-7-yl}carbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1550029

• Inchi： 1S/C27H30N2O7/c30-24(31)14-23(25(32)28-17-6-5-11-27(15-17)35-12-13-36-27)29-26(33)34-16-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,17,22-23H,5-6,11-16H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： JBCCXIGSNZIYKW-UHFFFAOYSA-N
• SMILES： O1CCOC21CCCC(C2)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 494.20530130g/mol
• Monoisotopic Mass: 494.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 123Ų

Additional information on 3-({1,4-dioxaspiro4.5decan-7-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Overview of 3-({1,4-dioxaspiro[4.5]decan-7-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171736-44-8)

3-({1,4-dioxaspiro[4.5]decan-7-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, with the CAS number 2171736-44-8, is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound features a unique molecular structure that combines a 1,4-dioxaspiro[4.5]decane moiety with a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, making it highly valuable in modern drug development and bioconjugation applications.

The compound's structural complexity and functional versatility have garnered significant attention in the scientific community. Researchers often seek information about its synthetic pathways, reactivity, and applications in peptide chemistry. With the growing demand for novel therapeutic agents and biomaterials, understanding the properties and uses of 3-({1,4-dioxaspiro[4.5]decan-7-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is essential for professionals in medicinal chemistry and biotechnology.

One of the most frequently asked questions about this compound revolves around its role in solid-phase peptide synthesis (SPPS). The Fmoc group is a cornerstone in SPPS due to its stability under basic conditions and ease of removal under mild acidic conditions. This makes 3-({1,4-dioxaspiro[4.5]decan-7-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid an indispensable building block for creating complex peptides with high purity and yield.

Another area of interest is the compound's potential in drug delivery systems. The 1,4-dioxaspiro[4.5]decane moiety offers unique physicochemical properties that can enhance the solubility and bioavailability of therapeutic molecules. Researchers are actively exploring its applications in designing targeted drug carriers and controlled-release formulations, addressing critical challenges in modern medicine.

From a commercial perspective, the demand for 3-({1,4-dioxaspiro[4.5]decan-7-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is steadily increasing, driven by advancements in peptide-based therapeutics and personalized medicine. Suppliers and manufacturers are focusing on optimizing production processes to meet the needs of academic and industrial laboratories worldwide.

In summary, 3-({1,4-dioxaspiro[4.5]decan-7-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171736-44-8) represents a critical tool in contemporary chemical and pharmaceutical research. Its unique structural features and broad applicability make it a subject of ongoing investigation and innovation, paving the way for breakthroughs in drug development and biomaterial science.